Cas no 625-38-7 (3-Butenoic acid)

3-Butenoic acid (CAS 625-38-7) is an unsaturated carboxylic acid featuring a terminal vinyl group, making it a versatile intermediate in organic synthesis. Its α,β-unsaturated structure allows for participation in Michael additions, polymerizations, and other conjugate addition reactions. The compound is particularly valued in the production of specialty chemicals, pharmaceuticals, and agrochemicals due to its reactive double bond and carboxyl functionality. It serves as a precursor for esters, amides, and other derivatives, offering flexibility in fine chemical manufacturing. The product is typically supplied as a clear liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling is advised due to its potential reactivity and irritant properties.
3-Butenoic acid structure
3-Butenoic acid structure
Product Name:3-Butenoic acid
CAS No:625-38-7
MF:C4H6O2
MW:86.0892415046692
MDL:MFCD00002782
CID:82805
PubChem ID:32743
Update Time:2025-10-30

3-Butenoic acid Chemical and Physical Properties

Names and Identifiers

    • Vinylacetic acid
    • 3-Butenoic acid
    • Vinylacetic acid, (3-Butenoic acid)
    • But-3-enoic acid
    • Vinyl acetic acid
    • Acetic acid, ethenyl-
    • beta-Butenoic acid
    • .beta.-Butenoic acid
    • 2-propenylcarboxylic acid
    • PVEOYINWKBTPIZ-UHFFFAOYSA-N
    • Vinylacetic acid, tech., 90%, unstabilized
    • allylic acid
    • Vinylessigsaeure
    • 3-ButenoicAcid
    • ethenylacetic acid
    • 3-but-enoic acid
    • 2-vinylacetic acid;
    • 3-buten-1-oic acid
    • CH2=CHCH2COOH
    • BIDD:ER0588
    • MDL: MFCD00002782
    • Inchi: 1S/C4H6O2/c1-2-3-4(5)6/h2H,1,3H2,(H,5,6)
    • InChI Key: PVEOYINWKBTPIZ-UHFFFAOYSA-N
    • SMILES: OC(CC=C)=O
    • BRN: 1699159

Computed Properties

  • Exact Mass: 86.03680
  • Monoisotopic Mass: 86.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 65.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Grayish yellow liquid.
  • Density: 1.013 g/mL at 25 °C(lit.)
  • Melting Point: −39 °C (lit.)
  • Boiling Point: 163 °C(lit.)
  • Flash Point: Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • Refractive Index: n20/D 1.423(lit.)
  • Solubility: Fully miscible.
  • PSA: 37.30000
  • LogP: 0.64710
  • pka: 4.34(at 25℃)
  • Solubility: 。

3-Butenoic acid Security Information

3-Butenoic acid Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Butenoic acid Pricemore >>

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3-Butenoic acid Production Method

3-Butenoic acid Related Literature

Additional information on 3-Butenoic acid

Properties and Applications of 3-Butenoic Acid (CAS No 625-38-7)

3-Butenoic acid, also known as methyl acrylate, is a significant compound in the field of organic chemistry and pharmaceutical research. With the chemical formula C₄H₆O₂, it is a member of the carboxylic acid class, characterized by its linear structure and a double bond between the second and third carbon atoms. This unique structural feature imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and industrial applications.

The compound is formally identified by its CAS number, 625-38-7, which distinguishes it from other isomers and analogs. Its molecular structure consists of an acrylate group attached to a methyl group, resulting in a high degree of electrophilicity at the carbon-carbon double bond. This property is exploited in various chemical transformations, including polymerization, esterification, and Michael additions, which are pivotal in drug synthesis and material science.

In recent years, 3-butenoic acid has garnered attention for its role in pharmaceutical development. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The double bond in its structure allows for selective functionalization, enabling the creation of complex scaffolds that mimic natural products with therapeutic efficacy.

One of the most compelling applications of 3-butenoic acid lies in its use as a monomer in polymer chemistry. Its ability to undergo free-radical polymerization makes it an excellent candidate for producing polyacrylates, which are widely used in coatings, adhesives, and biomedical materials. These polymers exhibit desirable mechanical properties such as flexibility and durability, making them suitable for applications ranging from wound dressings to drug delivery systems.

The pharmaceutical industry has also leveraged 3-butenoic acid in the development of novel therapeutic agents. By incorporating this moiety into drug molecules, researchers can enhance bioavailability and metabolic stability. For example, studies have demonstrated that acrylate-based prodrugs can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving treatment outcomes.

Advances in computational chemistry have further illuminated the potential of 3-butenoic acid as a building block for drug discovery. Molecular modeling techniques predict that modifications at the carboxylic acid end can influence binding affinity to biological targets. This insight has guided synthetic efforts toward optimizing lead compounds for diseases such as cancer and neurodegenerative disorders.

The industrial production of 3-butenoic acid typically involves catalytic processes that ensure high yields while minimizing environmental impact. Recent innovations in green chemistry have focused on developing solvent-free reactions and biocatalytic routes to enhance sustainability. Such methods align with global efforts to reduce the ecological footprint of chemical manufacturing.

Moreover, 3-butenoic acid finds utility in agrochemical formulations where it serves as an intermediate in pesticide synthesis. Its reactivity allows for the creation of compounds that protect crops from pathogens without compromising ecological balance. This application underscores its versatility across multiple sectors.

Recent research highlights the role of 3-butenoic acid in material science, particularly in designing smart polymers capable of responding to external stimuli. These stimuli-responsive materials have potential applications in robotics, sensors, and adaptive coatings. The ability to fine-tune their properties through chemical modifications makes them highly attractive for next-generation technologies.

The safety profile of 3-butenoic acid is another critical consideration in its widespread use. While it is not classified as hazardous under standard conditions, proper handling protocols must be followed to prevent exposure risks. Industrial guidelines emphasize ventilation controls and personal protective equipment (PPE) to ensure worker safety during large-scale processing.

In conclusion,3-butenoic acid (CAS No 625-38-7) remains a cornerstone compound across multiple scientific disciplines. Its structural versatility enables diverse applications from pharmaceuticals to advanced materials, driven by ongoing research into novel derivatives and synthetic methodologies. As innovation continues to unfold,3-butenoic acid will undoubtedly play an integral role in shaping future advancements.

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